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CAS No.: 357-66-4

Cat. No.: B1216210

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory-scale cultivation of Spirulina

(Arthrospira platensis), a cyanobacterium of significant interest for nutritional and

pharmaceutical applications. Adherence to these guidelines will support robust growth and

consistent biomass production for research and development purposes.

Culture Medium: Zarrouk's Medium
Zarrouk's medium is the most widely used formulation for Spirulina cultivation due to its

comprehensive nutrient profile that supports efficient biomass growth.[1]

Table 1: Composition of Zarrouk's Medium[1][2][3]
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Component Concentration (g/L)

Part A

Sodium bicarbonate (NaHCO₃) 16.80

Dipotassium phosphate (K₂HPO₄) 0.50

Part B

Sodium nitrate (NaNO₃) 2.50

Potassium sulfate (K₂SO₄) 1.00

Sodium chloride (NaCl) 1.00

Magnesium sulfate heptahydrate (MgSO₄·7H₂O) 0.20

Calcium chloride dihydrate (CaCl₂·2H₂O) 0.04

Iron (II) sulfate heptahydrate (FeSO₄·7H₂O) 0.01

EDTA disodium salt dihydrate (Na₂EDTA·2H₂O) 0.08

Part C: Trace Element Solution A (10 mL/L) (mg/L of stock)

Boric acid (H₃BO₃) 2.86

Manganese chloride tetrahydrate (MnCl₂·4H₂O) 1.81

Zinc sulfate heptahydrate (ZnSO₄·7H₂O) 0.222

Copper sulfate pentahydrate (CuSO₄·5H₂O) 0.079

Molybdenum trioxide (MoO₃) 0.015

Part D: Trace Element Solution B (1 mL/L) (mg/L of stock)

Ammonium vanadate (NH₄VO₃) 22.9

Nickel sulfate hexahydrate (NiSO₄·6H₂O) 47.8

Sodium tungstate dihydrate (Na₂WO₄·2H₂O) 17.9

Cobalt nitrate hexahydrate (Co(NO₃)₂·6H₂O) 4.4
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Optimal Growth Conditions
Spirulina platensis requires specific environmental parameters to thrive. Maintaining these

conditions is critical for successful cultivation.

Table 2: Optimal Growth Parameters for Spirulina platensis

Parameter Optimal Range Notes

pH 9.5 - 10.5[4]

The alkaline environment

helps to prevent contamination

from other microorganisms.[4]

Temperature 30 - 37°C[4][5][6][7][8]

Optimal growth is typically

observed around 35°C.[4]

Temperatures below 17°C

inhibit growth, while

temperatures above 38°C can

be detrimental.[4]

Light Intensity
20 - 30 KLux or 60 µmol

photons m⁻²s⁻¹[4][9]

A photoperiod of 16 hours of

light per day is recommended.

[4]

Agitation Continuous, gentle

Agitation is necessary to

ensure even distribution of

light and nutrients and to

prevent cell sedimentation.

This can be achieved through

shaking, stirring, or aeration.

[10]
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Separately prepare stock solutions for Part C (Trace Element Solution A) and Part D

(Trace Element Solution B) by dissolving the respective components in distilled water.

Prepare Main Medium:

Dissolve the components of Part A and Part B in approximately 800 mL of distilled or

deionized water.

Add 10 mL of Part C stock solution and 1 mL of Part D stock solution to the main medium.

Adjust the final volume to 1 liter with distilled or deionized water.

Sterilization:

Autoclave the complete medium at 121°C for 15 minutes.

Alternatively, for sterile cultivation, autoclave the mixture of Part A and B, and then sterile-

filter Part C and D before adding them to the cooled medium.[3]

Inoculation and Cultivation
Inoculum: Obtain a starter culture of Spirulina platensis from a reputable supplier.

Inoculation: Aseptically transfer the starter culture to the prepared Zarrouk's medium. A

common inoculation volume is 10% (v/v) of the total culture volume.[4]

Incubation: Place the culture vessel in an incubator or a temperature-controlled room with

the appropriate lighting and agitation as specified in Table 2.

Cultivation Systems: For laboratory settings, cultivation can be carried out in flasks on a

shaker, in bottles with aeration, or in small-scale photobioreactors.[8][10]

Monitoring Culture Growth
The growth of the Spirulina culture should be monitored regularly to determine the optimal time

for harvesting.

Optical Density (OD):
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Measure the optical density of the culture daily using a spectrophotometer at a wavelength

of 560 nm or 680 nm.[11] This provides an indirect measure of biomass concentration.[12]

Microscopic Examination:

Periodically examine a sample of the culture under a microscope to check for the

characteristic spiral morphology of the filaments and to screen for any potential

contaminants.[13]

pH Monitoring:

Monitor the pH of the culture daily and adjust as necessary to maintain it within the optimal

range of 9.5-10.5.[14]

Harvesting and Biomass Processing
Harvesting should be conducted when the culture reaches a sufficient density, as indicated by

the optical density measurements.

Filtration:

Harvest the Spirulina biomass by filtering the culture through a fine nylon mesh (typically

30-50 microns).[7][13]

Washing:

Wash the collected biomass with clean, fresh water to remove any residual salts and

medium components. This step is crucial for the purity of the final product.[15]

Dewatering:

Press the washed biomass to remove excess water. This can be done using a press or by

squeezing it through a cloth.

Drying:

The dewatered biomass can be dried using several methods:
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Sun Drying: A simple and energy-efficient method suitable for small-scale production.

[13][15] The biomass can be extruded into thin noodle-like strands to facilitate drying.

[13]

Oven Drying: Dry the biomass in an oven at a controlled temperature (e.g., 60°C for one

hour).[4]

Freeze Drying: This method preserves the most nutrients but is more energy-intensive.

[15]

Spray Drying: A common commercial method, though some heat-sensitive nutrients

may be degraded.[10][15]

Storage:

The dried Spirulina powder should be stored in airtight, opaque containers to protect it

from light, air, and moisture.[15]
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Caption: Experimental workflow for Spirulina cultivation in a laboratory setting.
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Caption: Logical workflow for monitoring the health and density of a Spirulina culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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